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Abstract

This technical guide provides a comprehensive overview of 2-(2-Bromo-5-
methoxyphenyl)ethanamine, a substituted phenethylamine of interest to researchers in
neuropharmacology and medicinal chemistry. Due to its structural similarity to psychoactive
compounds such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), this molecule represents a
valuable tool for investigating the structure-activity relationships of halogenated
phenethylamines. This document details the chemical structure, physicochemical properties,
proposed synthetic routes, and analytical characterization of 2-(2-Bromo-5-
methoxyphenyl)ethanamine. Furthermore, it offers insights into its potential pharmacological
profile, drawing comparisons with its better-studied isomers. Safety protocols for handling,
storage, and disposal are also extensively covered to ensure safe laboratory practices. This
guide is intended for researchers, scientists, and drug development professionals engaged in
the study of novel psychoactive substances and the development of new therapeutic agents.

Introduction and Chemical Identity
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2-(2-Bromo-5-methoxyphenyl)ethanamine is a primary amine belonging to the
phenethylamine class of compounds. Its chemical structure is characterized by an ethylamine
chain attached to a phenyl ring, which is substituted with a bromine atom at the 2-position and
a methoxy group at the 5-position.

The precise placement of the bromine and methoxy groups on the phenyl ring is crucial in
determining the molecule's interaction with biological targets, particularly serotonin receptors.
While its isomer, 4-bromo-2,5-dimethoxyphenethylamine (2C-B), is a well-documented
psychedelic with known affinity for the 5-HT2A receptor, the pharmacological properties of 2-(2-
Bromo-5-methoxyphenyl)ethanamine are not as extensively studied, making it a compound
of significant research interest.[1][2]

Table 1: Chemical and Physical Properties
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Property Value Source(s)
2-(2-Bromo-5-

IUPAC Name ) N/A
methoxyphenyl)ethanamine
2-Bromo-5-

Synonyms ) N/A
methoxyphenethylamine

CAS Number 910381-02-1 [3]

Molecular Formula CoH12BrNO [3]

Molecular Weight 230.10 g/mol [3]

Appearance White Solid (predicted) [3]
Typically >96% for research-

Purity ypiealy ] [3]
grade material
Soluble in organic solvents
such as methanol, ethanol,

B and chloroform. Solubility in

Solubility ) N/A
water is expected to be low for
the freebase, but would
increase for its salt form.
1S/C9H12BrNO/c1-12-8-2-3-

InChl 9(10)7(6-8)4-5-11/h2-3,6H,4- [3]
5,11H2,1H3
DKOJHGDTHVOSEO-

InChlKey [3]
UHFFFAOYSA-N

SMILES COC1=CC(CCN)=C(Br)C=C1 N/A

Synthesis and Purification

The synthesis of 2-(2-Bromo-5-methoxyphenyl)ethanamine can be approached through

several routes, with the most plausible starting from commercially available 2-bromo-5-

methoxyphenol or a related precursor. A common and effective strategy involves the
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conversion of a suitable precursor to the corresponding phenylacetonitrile, followed by
reduction of the nitrile group to the primary amine.

Proposed Synthetic Workflow

The following diagram illustrates a logical synthetic pathway for the preparation of 2-(2-Bromo-
5-methoxyphenyl)ethanamine.

Step 1: Synthesis of Precursor

N Halogenation or Tosylation

Nitrile Reduction (e.g., LiAlH4 or Borane

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-(2-Bromo-5-methoxyphenyl)ethanamine.

Experimental Protocol: Reduction of 2-(2-Bromo-5-
methoxyphenyl)acetonitrile

This protocol describes the reduction of the nitrile precursor to the target amine using lithium
aluminum hydride (LiAlH4), a powerful reducing agent.[4][5]

Materials:

2-(2-Bromo-5-methoxyphenyl)acetonitrile

Lithium aluminum hydride (LiAlHa)

Anhydrous tetrahydrofuran (THF)

Deionized water

10% Sodium hydroxide (NaOH) solution

Anhydrous sodium sulfate (Na2S0a)
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o Ethyl acetate or Dichloromethane (DCM) for extraction
e Hydrochloric acid (HCI) in diethyl ether or isopropanol (for salt formation, optional)
Equipment:

Round-bottom flask

» Reflux condenser

e Magnetic stirrer with hotplate

e Dropping funnel

» Nitrogen or Argon gas inlet

* Ice bath

e Separatory funnel

» Rotary evaporator

« Filtration apparatus (e.g., Buchner funnel with celite)
Procedure:

e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, reflux condenser, and a nitrogen inlet, suspend lithium aluminum hydride (1.5
equivalents) in anhydrous THF (10 volumes relative to the nitrile).

» Addition of Nitrile: Cool the suspension to 0°C in an ice bath. Dissolve 2-(2-Bromo-5-
methoxyphenyl)acetonitrile (1.0 equivalent) in anhydrous THF and add it dropwise to the
LiAlH4 suspension via a dropping funnel.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to stir at room temperature for 4-6 hours. The progress of the reaction should be monitored
by Thin Layer Chromatography (TLC).
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Quenching: Once the reaction is complete, cool the flask back to 0°C in an ice bath.
Cautiously and sequentially, add deionized water (1 volume relative to LiAlH4), followed by
10% NaOH solution (1.5 volumes relative to LiAlH4), and finally deionized water again (3
volumes relative to LiAlH4). This will precipitate the aluminum salts.

Work-up: Filter the resulting suspension through a pad of celite, washing the filter cake with
ethyl acetate or DCM.

Extraction: Transfer the filtrate to a separatory funnel and separate the organic layer. Wash
the organic layer with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude
2-(2-Bromo-5-methoxyphenyl)ethanamine as an oil or solid.

Purification: The crude product can be purified by column chromatography on silica gel or by
vacuum distillation.

(Optional) Salt Formation: For improved stability and handling, the freebase can be
converted to its hydrochloride salt. Dissolve the purified amine in a minimal amount of a
suitable solvent (e.g., diethyl ether or isopropanol) and add a solution of HCI in the same
solvent dropwise until precipitation is complete. The resulting solid can be collected by
filtration, washed with cold solvent, and dried under vacuum.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the
synthesized 2-(2-Bromo-5-methoxyphenyl)ethanamine. The following sections detail the
expected spectroscopic data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The
predicted *H and 3C NMR chemical shifts for 2-(2-Bromo-5-methoxyphenyl)ethanamine are
presented below. These predictions are based on computational models and data from
structurally similar compounds.[6][7][8]
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Predicted *H NMR Spectrum (500 MHz, CDCls):

0 7.20 (d, J = 8.5 Hz, 1H): Aromatic proton ortho to the bromine atom.

0 6.80 (d, J = 2.5 Hz, 1H): Aromatic proton ortho to the methoxy group.

0 6.65 (dd, J = 8.5, 2.5 Hz, 1H): Aromatic proton meta to both the bromine and methoxy
groups.

0 3.80 (s, 3H): Methoxy protons.

0 2.95 (t, J = 7.0 Hz, 2H): Methylene protons adjacent to the aromatic ring.

0 2.80 (t, J = 7.0 Hz, 2H): Methylene protons adjacent to the amine group.

0 1.50 (br s, 2H): Amine protons (signal may be broad and exchangeable with D20).

Predicted 3C NMR Spectrum (125 MHz, CDCls):

0 159.0: Aromatic carbon attached to the methoxy group.

0 138.0: Aromatic carbon ipso to the ethylamine group.

0 133.0: Aromatic carbon attached to the bromine atom.

0 117.0: Aromatic CH ortho to the methoxy group.

0 115.0: Aromatic CH meta to both substituents.

0 113.0: Aromatic CH ortho to the bromine atom.

0 55.5: Methoxy carbon.

0 42.0: Methylene carbon adjacent to the amine group.

0 38.0: Methylene carbon adjacent to the aromatic ring.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound. For 2-(2-Bromo-5-methoxyphenyl)ethanamine, electron ionization (El) would
likely lead to fragmentation through cleavage of the Ca-C bond of the ethylamine side chain, a
characteristic fragmentation pathway for phenethylamines.[9][10][11][12]

Expected Mass Spectrum (El):

e m/z 229/231 [M]*: Molecular ion peak, showing the characteristic isotopic pattern for a
bromine-containing compound.

e m/z 200/202: Fragment resulting from the loss of the ethylamine group (-CHzNH2).

e m/z 30: Fragment corresponding to the CHz2NHz* ion.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 2-(2-Bromo-5-methoxyphenyl)ethanamine is expected to show characteristic
absorption bands for the amine, aromatic, and ether functional groups.[13][14][15]

Expected IR Absorption Bands (KBr Pellet or Thin Film):

3400-3300 cm~* (m, br): N-H stretching vibrations of the primary amine.

e 3100-3000 cm~1 (w): Aromatic C-H stretching.

e 2950-2850 cm~1 (m): Aliphatic C-H stretching of the ethyl and methoxy groups.

e 1600-1450 cm~1 (s): Aromatic C=C stretching vibrations.

e 1250-1200 cm~1 (s): Asymmetric C-O-C stretching of the methoxy group.

e 1050-1000 cm~1 (s): Symmetric C-O-C stretching of the methoxy group.

e 850-750 cm~1 (s): Aromatic C-H out-of-plane bending, indicative of the substitution pattern.

e 600-500 cm~1 (m): C-Br stretching.
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Potential Pharmacological Profile and Structure-
Activity Relationships

Direct pharmacological data for 2-(2-Bromo-5-methoxyphenyl)ethanamine is not widely
available in the public domain. However, its potential activity can be inferred from the extensive
research on its structural isomers, particularly 4-bromo-2,5-dimethoxyphenethylamine (2C-B).
[1][16][17]

Phenethylamines of this class are known to interact with serotonin receptors, with the 5-HT2
subfamily (5-HTza, 5-HT2n, and 5-HTze) being the primary targets for their psychoactive effects.
The position of substituents on the phenyl ring significantly influences receptor affinity and
functional activity.

Studies on halogenated phenethylamines suggest that the position of the halogen atom is a
critical determinant of 5-HT2a receptor agonism.[2][3][18][19][20] It is hypothesized that moving
the bromine atom from the 4-position (as in 2C-B) to the 2-position may alter the binding
orientation within the receptor pocket, potentially leading to a different pharmacological profile.
This could manifest as a change in receptor affinity, efficacy (full agonist, partial agonist, or
antagonist), or selectivity for different serotonin receptor subtypes.

The following diagram illustrates the potential interaction of substituted phenethylamines with
serotonin receptors, leading to downstream signaling cascades.
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Caption: Postulated signaling pathway of substituted phenethylamines via Gg-coupled
serotonin receptors.

Safety, Handling, and Disposal

As with all research chemicals, particularly those with potential psychoactive properties, strict
adherence to safety protocols is paramount. The following guidelines are based on general
safety procedures for phenethylamine derivatives.[21][22][23][24][25][26][27]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield must be worn at all times.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

o Body Protection: A lab coat should be worn. For larger quantities, a chemical-resistant apron
may be necessary.

Handling

o All handling of 2-(2-Bromo-5-methoxyphenyl)ethanamine should be performed in a well-
ventilated chemical fume hood.

¢ Avoid inhalation of dust or vapors.
e Avoid contact with skin and eyes.

 In case of accidental exposure, immediately flush the affected area with copious amounts of
water and seek medical attention.

Storage

o Store in a tightly sealed, light-resistant container.
o Keep in a cool, dry, and well-ventilated area.
e For long-term storage, refrigeration or freezing is recommended to minimize degradation.

» Store away from incompatible materials such as strong oxidizing agents.
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Disposal

o Dispose of waste material in accordance with local, state, and federal regulations.
» Do not dispose of down the drain or in regular trash.

o Contaminated materials and empty containers should be treated as hazardous waste.

Conclusion

2-(2-Bromo-5-methoxyphenyl)ethanamine is a valuable research tool for scientists
investigating the neuropharmacological effects of substituted phenethylamines. This guide has
provided a comprehensive overview of its chemical properties, a plausible and detailed
synthetic route, and predicted analytical data to aid in its identification and characterization.
While its pharmacological profile remains to be fully elucidated, comparisons with its well-
studied isomers suggest it may possess interesting and potentially unique interactions with
serotonin receptors. As with any research chemical, a thorough understanding of its properties
and strict adherence to safety protocols are essential for its responsible use in a laboratory
setting. Further research into this compound is warranted to fully understand its
pharmacological and toxicological profile.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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